Cas no 2171656-90-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid
• CAS No: 2171656-90-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6492265
• PubChem ID: 165538405
• Update Time: 2025-07-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid
• EN300-1503949
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pent-4-en-1-yl)carbamoyl]butanoic acid
• 2171656-90-7

• Inchi： 1S/C25H28N2O5/c1-2-3-8-15-26-24(30)22(13-14-23(28)29)27-25(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h2,4-7,9-12,21-22H,1,3,8,13-16H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UZBKCWZOGAPBSI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC=C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid (CAS: 2171656-90-7)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid (CAS: 2171656-90-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique Fmoc-protected amino acid derivative structure, has been explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of both a reactive pent-4-en-1-yl group and a carboxylic acid functionality makes it a versatile building block for bioconjugation and chemical modifications.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves the yield and purity of 2171656-90-7, addressing previous challenges related to side reactions during Fmoc deprotection. The study highlighted the compound's utility in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for introducing alkenyl side chains into peptide backbones, enabling subsequent click chemistry modifications.

Another significant advancement was documented in a 2024 Bioorganic & Medicinal Chemistry Letters article, which explored the use of 2171656-90-7 in the development of peptide-drug conjugates (PDCs). The researchers demonstrated that the pent-4-en-1-yl group could be efficiently functionalized with various payloads, such as cytotoxic agents or imaging probes, via thiol-ene reactions. This approach offers a robust platform for creating targeted therapeutics with improved pharmacokinetic properties. The study also noted the compound's compatibility with standard Fmoc-based SPPS protocols, making it accessible to a broad range of researchers.

In addition to its applications in peptide chemistry, 2171656-90-7 has been investigated for its role in materials science. A 2023 study in ACS Biomaterials Science & Engineering utilized this compound to fabricate functionalized hydrogels with tunable mechanical properties. The researchers leveraged the alkene moiety for photo-crosslinking, creating networks that could be further modified with bioactive peptides. These hydrogels showed promise for applications in tissue engineering and controlled drug release, underscoring the compound's versatility beyond traditional pharmaceutical contexts.

Despite these promising developments, challenges remain in the large-scale production and application of 2171656-90-7. Issues such as cost-effectiveness, scalability of synthetic methods, and long-term stability under physiological conditions need to be addressed. Future research directions may include exploring alternative protecting groups, optimizing reaction conditions, and expanding the scope of its applications in bioconjugation and nanotechnology. Overall, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pent-4-en-1-yl)carbamoylbutanoic acid represents a valuable tool in the chemical biology toolkit, with ongoing studies continuing to unlock its full potential.